86-42-0

Amodiaquine

In Stock

• CAS RN:
• 86-42-0

• Formula:
• C20H22ClN3O

• InChI:
• InChI=1S/C20H22ClN3O/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19/h5-12,25H,3-4,13H2,1-2H3,(H,22,23)

• InChIKey:
• OVCDSSHSILBFBN-UHFFFAOYSA-N

• Amodiaquine is a prodrug form of the antimalarial compound N-desethyl amodiaquine. It is active against several strains of P. falciparum in vitro (EC50s = 0.23-0.52 nM) and exhibits a synergistic effect when used in combination with N-desethyl amodiaquine. Amodiaquine dose-dependently inhibits development of parasitemia in a mouse model of P. berghei infection.
  Amodiaquine (trade names Camoquin, Flavoquine), a 4-aminoquinoline compound related to chloroquine, is used as an antimalarial and anti-inflammatory agent. Amodiaquine has been shown to be more effective than chloroquine in treating chloroquine-resistant Plasmodium falciparum malaria infections and may give more protection than chloroquine when used as weekly prophylaxis. Amodiaquine, like chloroquine, is generally well tolerated. Amodiaquine is a histamine N-methyltransferase inhibitor. It is on the World Health Or...

2H-1-Benzopyran-3-carboxamide, 2-imino-7-methoxy-

• CAS RN:
• 71586-42-0

• Formula:
• C11H10N2O3

• InChI:
• InChI=1S/C11H10N2O3/c1-15-7-3-2-6-4-8(10(12)14)11(13)16-9(6)5-7/h2-5,13H,1H3,(H2,12,14)

• InChIKey:
• NDAAOPAZZHMPQF-UHFFFAOYSA-N

• 2H-1-Benzopyran-3-carboxamide, 2-imino-7-methoxy- is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.

1-(4-tert-Butylphenyl)ethanol

In Stock

• CAS RN:
• 34386-42-0

• Formula:
• C12H18O

• InChI:
• InChI=1S/C12H18O/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3

• InChIKey:
• KEJQAXFZHFUFBI-UHFFFAOYSA-N

• 1-(4-tert-Butylphenyl)ethanol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.

3-Azidobenzoyl chloride

• CAS RN:
• 39986-42-0

• Formula:
• C7H4ClN3O

• InChI:
• InChI=1S/C7H4ClN3O/c8-7(12)5-2-1-3-6(4-5)10-11-9/h1-4H

• InChIKey:
• FZOJLVMQAKLXSQ-UHFFFAOYSA-N

• 3-Azidobenzoyl chloride is a useful research compound. Its molecular formula is C7H4ClN3O and its molecular weight is 181.58 g/mol. The purity is usually 95%.

9S-HOTrE

In Stock

• CAS RN:
• 89886-42-0

• Formula:
• C18H30O3

• InChI:
• InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3+,8-6+,14-11+

• InChIKey:
• RIGGEAZDTKMXSI-MEBVTJQTSA-N

• 9(S)-HOTrE is a monohydroxy polyunsaturated fatty acid produced by the action of 5-lipoxygenase on α-linolenic acid. 9(S)-HOTrE is predominantly localized in cellular ester lipids of Glechoma hederacea leaves and is partially released during artificial dehydration. The biological role of 9(S)-HOTrE in G. hederacea leaves is still undetermined, but it may play a role in natural senescence. 9(S)-HOTrE is an inhibitor of spore germination and germ tube elongation of rice blast fungus with ED50 values of 45 and 30 ppm, respectively.
  (9S, 10E, 12Z, 15Z)-9-Hydroxy-10, 12, 15-octadecatrienoic acid, also known as (10E, 12Z, 15Z)-9-OH-10, 12, 15-odta or 4-acetylpiperidinium chloride, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with tw...

N-((4-(4-ethoxyphenyl)-5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

In Stock

• CAS RN:
• 393586-42-0

• Formula:
• C31H27FN6O4S2

• InChI:
• InChI=1S/C31H27FN6O4S2/c1-2-41-23-13-11-22(12-14-23)37-28(18-33-30(40)26-5-3-15-42-26)34-35-31(37)44-19-29(39)38-25(20-7-9-21(32)10-8-20)17-24(36-38)27-6-4-16-43-27/h3-16,25H,2,17-19H2,1H3,(H,33,40)

• InChIKey:
• TUUYKBNRNATQBZ-UHFFFAOYSA-N

• N-((4-(4-ethoxyphenyl)-5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C31H27FN6O4S2 and its molecular weight is 630.71. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 393786-42-0

• Formula:
• C20H18ClN5O

• InChI:
• InChI=1S/C20H18ClN5O/c1-12-4-6-17(13(2)8-12)26-20-15(10-24-26)19(22-11-23-20)25-16-9-14(21)5-7-18(16)27-3/h4-11H,1-3H3,(H,22,23,25)

• InChIKey:
• AQGRQDWDLKVIGP-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H18ClN5O and its molecular weight is 379.85. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-methoxybutyrophenone

In Stock

• CAS RN:
• 898786-42-0

• Formula:
• C17H24O4

• InChI:
• InChI=1S/C17H24O4/c1-17(2)11-20-16(21-12-17)9-5-8-15(18)13-6-4-7-14(10-13)19-3/h4,6-7,10,16H,5,8-9,11-12H2,1-3H3

• InChIKey:
• UJFIPIFONSZRTH-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-methoxybutyrophenone is a useful research compound. Its molecular formula is C17H24O4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.

N1-(tert-butyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903286-42-0

• Formula:
• C20H25N3O3

• InChI:
• InChI=1S/C20H25N3O3/c1-20(2,3)22-19(25)18(24)21-13-16(17-9-6-12-26-17)23-11-10-14-7-4-5-8-15(14)23/h4-9,12,16H,10-11,13H2,1-3H3,(H,21,24)(H,22,25)

• InChIKey:
• KPQQTYQLOHQGFU-UHFFFAOYSA-N

• N1-(tert-butyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.

4-Chloro-2,5-difluoropyridine-3-carboxylic acid

In Stock

• CAS RN:
• 851386-42-0

• Formula:
• C6H2ClF2NO2

• InChI:
• InChI=1S/C6H2ClF2NO2/c7-4-2(8)1-10-5(9)3(4)6(11)12/h1H,(H,11,12)

• InChIKey:
• ZMQHDJALSQTZEK-UHFFFAOYSA-N

• 4-Chloro-2,5-difluoropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C6H2ClF2NO2 and its molecular weight is 193.53 g/mol. The purity is usually 95%.

[(2,5-Dimethoxyphenyl)methyl](methyl)amine hydrochloride

In Stock

• CAS RN:
• 1158286-42-0

• Formula:
• C10H16ClNO2

• InChI:
• InChI=1S/C10H15NO2.ClH/c1-11-7-8-6-9(12-2)4-5-10(8)13-3;/h4-6,11H,7H2,1-3H3;1H

• InChIKey:
• ITTLMAVMJGRYPB-UHFFFAOYSA-N

• [(2,5-Dimethoxyphenyl)methyl](methyl)amine hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO2 and its molecular weight is 217.69 g/mol. The purity is usually 95%.

3-Bromo-4-(3-fluorophenoxy)aniline

In Stock

• CAS RN:
• 1250486-42-0

• Formula:
• C12H9BrFNO

• InChI:
• InChI=1S/C12H9BrFNO/c13-11-7-9(15)4-5-12(11)16-10-3-1-2-8(14)6-10/h1-7H,15H2

• InChIKey:
• FBFGGBXVGHNBEL-UHFFFAOYSA-N

• 3-Bromo-4-(3-fluorophenoxy)aniline is a useful research compound. Its molecular formula is C12H9BrFNO and its molecular weight is 282.11 g/mol. The purity is usually 95%.

2-(2,5-Dichloro-benzyloxymethyl)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-42-0

• Formula:
• C13H18Cl3NO

• InChI:
• InChI=1S/C13H17Cl2NO.ClH/c14-11-4-5-13(15)10(7-11)8-17-9-12-3-1-2-6-16-12;/h4-5,7,12,16H,1-3,6,8-9H2;1H

• InChIKey:
• NZJDDYZURJEAMB-UHFFFAOYSA-N

• 2-(2,5-Dichloro-benzyloxymethyl)-piperidine hydrochloride is a useful research compound. Its molecular formula is C13H18Cl3NO and its molecular weight is 310.6 g/mol. The purity is usually 95%.

methyl 3-ethyl-5-{[4-(2-furoyl)piperazin-1-yl]sulfonyl}-1H-pyrazole-4-carboxylate

In Stock

• CAS RN:
• 1239486-42-0

• Formula:
• C16H20N4O6S

• InChI:
• InChI=1S/C16H20N4O6S/c1-3-11-13(16(22)25-2)14(18-17-11)27(23,24)20-8-6-19(7-9-20)15(21)12-5-4-10-26-12/h4-5,10H,3,6-9H2,1-2H3,(H,17,18)

• InChIKey:
• TXMFYNLCPDZNIE-UHFFFAOYSA-N

• Methyl 3-ethyl-5-{[4-(2-furoyl)piperazin-1-yl]sulfonyl}-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C16H20N4O6S and its molecular weight is 396.42. The purity is usually 95%.

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzo[d]thiazole-2-carboxamide

In Stock

• CAS RN:
• 1797086-42-0

• Formula:
• C15H14N4O2S

• InChI:
• InChI=1S/C15H14N4O2S/c20-14(15-18-12-3-1-2-4-13(12)22-15)17-10-7-16-19(8-10)11-5-6-21-9-11/h1-4,7-8,11H,5-6,9H2,(H,17,20)

• InChIKey:
• XXHHBJXFDJNTNK-UHFFFAOYSA-N

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C15H14N4O2S and its molecular weight is 314.36. The purity is usually 95%.

(4-Methylpiperazin-1-yl)-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379986-42-0

• Formula:
• C16H25N5O2

• InChI:
• InChI=1S/C16H25N5O2/c1-13-11-17-15(18-12-13)23-14-3-5-20(6-4-14)16(22)21-9-7-19(2)8-10-21/h11-12,14H,3-10H2,1-2H3

• InChIKey:
• ARPRBALJSNFRPW-UHFFFAOYSA-N

• (4-Methylpiperazin-1-yl)-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]methanone is a useful research compound. Its molecular formula is C16H25N5O2 and its molecular weight is 319.409. The purity is usually 95%.

2-((5-Bromopyrimidin-2-yl)amino)ethanol

In Stock

• CAS RN:
• 1187386-42-0

• Formula:
• C6H8BrN3O

• InChI:
• InChI=1S/C6H8BrN3O/c7-5-3-9-6(10-4-5)8-1-2-11/h3-4,11H,1-2H2,(H,8,9,10)

• InChIKey:
• ZOWWENNIWOWMQL-UHFFFAOYSA-N

• 2-((5-Bromopyrimidin-2-yl)amino)ethanol is a useful research compound. Its molecular formula is C6H8BrN3O and its molecular weight is 218.05 g/mol. The purity is usually 95%.